Cas no 30433-78-4 (4-Methylthieno3,2-cpyridine)

4-Methylthieno[3,2-c]pyridine is a heterocyclic compound featuring a fused thiophene-pyridine ring system with a methyl substituent at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability while offering versatility in functionalization, enabling applications in ligand design and medicinal chemistry. The methyl group further modulates reactivity and solubility, facilitating selective derivatization. Suitable for cross-coupling reactions and as a building block for bioactive molecules, 4-methylthieno[3,2-c]pyridine is a practical choice for researchers seeking tailored heterocyclic scaffolds.
4-Methylthieno3,2-cpyridine structure
4-Methylthieno3,2-cpyridine structure
Product Name:4-Methylthieno3,2-cpyridine
CAS No:30433-78-4
MF:C8H7NS
MW:149.212880373001
CID:53604
PubChem ID:278901
Update Time:2025-06-07

4-Methylthieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Methylthieno[3,2-c]pyridine
    • 4-methyl-Thieno[3,2-c]pyridine
    • THIENO[3,2-C]PYRIDINE, 4-METHYL- (8CI,9CI)
    • 2-c]pyridine
    • 4-Methylthieno<3,2-c>pyridin
    • Thieno[3,2-c]pyridine, 4-methyl-
    • IFQXMPBAKFTEHE-UHFFFAOYSA-N
    • FT-0754382
    • DTXSID20299232
    • SCHEMBL7709562
    • NSC128843
    • 4-methylthieno[3, 2-c]pyridine
    • 30433-78-4
    • NSC-128843
    • 4-Methylthieno3,2-cpyridine
    • Inchi： 1S/C8H7NS/c1-6-7-3-5-10-8(7)2-4-9-6/h2-5H,1H3
    • InChI Key： IFQXMPBAKFTEHE-UHFFFAOYSA-N
    • SMILES： S1C=CC2C(C)=NC=CC1=2

Computed Properties

  • Exact Mass: 149.03000
  • Monoisotopic Mass: 149.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • Density: 1.217
  • Boiling Point: 258.6°Cat760mmHg
  • Flash Point: 111.2°C
  • Refractive Index: 1.663
  • PSA: 41.13000
  • LogP: 2.60470

4-Methylthieno3,2-cpyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylthieno3,2-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M234835-100mg
4-Methylthieno[3,2-c]pyridine
 30433-78-4
100mg
 $ 180.00 2022-06-04
TRC
M234835-250mg
4-Methylthieno[3,2-c]pyridine
 30433-78-4
250mg
 $ 365.00 2022-06-04
TRC
M234835-500mg
4-Methylthieno[3,2-c]pyridine
 30433-78-4
500mg
 $ 580.00 2022-06-04

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